
A Comprehensive Technical Guide to 3-
Azabicyclo[3.3.0]octane Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3-Azabicyclo[3.3.0]octane

hydrochloride

Cat. No.: B103870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of 3-Azabicyclo[3.3.0]octane
hydrochloride (CAS Number: 112626-50-3), a pivotal building block in contemporary

pharmaceutical research and development. This document elucidates the compound's

chemical and physical properties, provides detailed experimental protocols for its synthesis,

and explores its significant role as a key intermediate in the synthesis of therapeutic agents,

including the anti-diabetic drug Gliclazide and novel inhibitors of the Hedgehog signaling

pathway. The guide is intended to be a comprehensive resource for researchers and

professionals engaged in medicinal chemistry and drug discovery.

Introduction
3-Azabicyclo[3.3.0]octane hydrochloride, also known as octahydrocyclopenta[c]pyrrole

hydrochloride, is a bicyclic amine that has garnered significant attention in the pharmaceutical

industry. Its rigid, three-dimensional structure makes it an attractive scaffold for the design of

small molecule therapeutics with improved potency and selectivity. This guide will detail the

fundamental properties of this compound and provide practical methodologies for its synthesis

and application in drug development, with a particular focus on its role in the creation of

Hedgehog signaling pathway inhibitors.
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Physicochemical Properties
A thorough understanding of the physicochemical properties of 3-Azabicyclo[3.3.0]octane
hydrochloride is essential for its effective use in synthesis and formulation. The key properties

are summarized in the table below.

Property Value Reference

CAS Number 112626-50-3 [1][2]

Molecular Formula C₇H₁₄ClN [1]

Molecular Weight 147.65 g/mol [1][2]

Appearance White or almost white powder

Melting Point 131 - 135°C

Boiling Point 204.1°C at 760 mmHg

Flash Point 77.2°C

Solubility

Soluble in Chloroform

(Sparingly) and Methanol

(Slightly). Information on

solubility in other common

solvents is limited.

IUPAC Name
octahydrocyclopenta[c]pyrrole

hydrochloride
[1]

Synthesis of 3-Azabicyclo[3.3.0]octane
Hydrochloride
The synthesis of 3-Azabicyclo[3.3.0]octane hydrochloride can be achieved through a multi-

step process, often starting from 1,2-cyclopentanedicarboxylic acid or its derivatives. A

common route involves the formation of the free base, octahydrocyclopenta[c]pyrrole, followed

by conversion to its hydrochloride salt.
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Experimental Protocol: Synthesis of
Octahydrocyclopenta[c]pyrrole (Free Base)
This protocol is based on the reduction of 1,2-dicyanocyclo-1-pentene.

Materials:

1,2-dicyanocyclo-1-pentene

Palladium on charcoal (Pd/C, 5%)

Isopropanol

Hydrogen gas (H₂)

Filtration apparatus

Rotary evaporator

Procedure:

In a suitable hydrogenation reactor, combine 1,2-dicyanocyclo-1-pentene (1 equivalent) and

5% Palladium on charcoal.

Add isopropanol as the solvent.

Pressurize the reactor with hydrogen gas.

Stir the mixture vigorously at a controlled temperature (e.g., 80°C) for a sufficient duration

(e.g., 21 hours) to ensure complete reduction.

After the reaction is complete, carefully depressurize the reactor and filter the mixture to

remove the palladium catalyst.

Concentrate the filtrate under reduced pressure using a rotary evaporator to yield crude

octahydrocyclopenta[c]pyrrole.
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Experimental Protocol: Conversion to Hydrochloride
Salt
Materials:

Crude octahydrocyclopenta[c]pyrrole

Anhydrous diethyl ether or other suitable organic solvent

Anhydrous hydrogen chloride (gas or in a suitable solvent like diethyl ether)

Stirring apparatus

Filtration apparatus

Procedure:

Dissolve the crude octahydrocyclopenta[c]pyrrole in a minimal amount of anhydrous diethyl

ether.

Cool the solution in an ice bath.

Slowly bubble anhydrous hydrogen chloride gas through the solution or add a solution of HCl

in diethyl ether dropwise with constant stirring.

A white precipitate of 3-Azabicyclo[3.3.0]octane hydrochloride will form.

Continue the addition of HCl until no further precipitation is observed.

Collect the precipitate by filtration, wash with cold anhydrous diethyl ether, and dry under

vacuum to obtain the final product.

1,2-Dicyanocyclo-1-pentene Hydrogenation
(Pd/C, H₂, Isopropanol)

Octahydrocyclopenta[c]pyrrole
(Free Base)

Salt Formation
(Anhydrous HCl)

3-Azabicyclo[3.3.0]octane
Hydrochloride

Click to download full resolution via product page
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Synthesis workflow for 3-Azabicyclo[3.3.0]octane hydrochloride.

Applications in Drug Development
Intermediate in the Synthesis of Gliclazide
3-Azabicyclo[3.3.0]octane hydrochloride is a crucial intermediate in the synthesis of

Gliclazide, a second-generation sulfonylurea oral hypoglycemic agent used for the treatment of

non-insulin-dependent diabetes mellitus (type 2 diabetes). The bicyclic amine core is

incorporated into the final drug structure, contributing to its therapeutic profile.

Precursor for Hedgehog Signaling Pathway Inhibitors
The Hedgehog (Hh) signaling pathway is a critical regulator of embryonic development and is

aberrantly activated in several types of cancer.[1] Inhibition of this pathway has emerged as a

promising strategy for cancer therapy. 3-Azabicyclo[3.3.0]octane hydrochloride serves as a

valuable starting material for the synthesis of substituted pyrimidine derivatives that act as

novel Hedgehog signaling pathway inhibitors.

The canonical Hedgehog signaling pathway is initiated by the binding of a Hedgehog ligand

(e.g., Sonic Hedgehog, SHH) to the transmembrane receptor Patched (PTCH). In the absence

of the ligand, PTCH inhibits the G protein-coupled receptor-like protein Smoothened (SMO).

Upon ligand binding, this inhibition is relieved, allowing SMO to activate the GLI family of

transcription factors (GLI1, GLI2, GLI3). These transcription factors then translocate to the

nucleus to regulate the expression of target genes involved in cell proliferation and

differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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